Cas no 893734-71-9 (Methyl 5-(4-chlorophenyl)nicotinate)

• Product Name: Methyl 5-(4-chlorophenyl)nicotinate
• CAS No: 893734-71-9
• MF: C₁₃H₁₀ClNO₂
• MW: 247.677002429962
• MDL: MFCD06802185
• CID: 1031174
• PubChem ID: 20099851
• Update Time: 2025-04-20

Methyl 5-(4-chlorophenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(4-chlorophenyl)nicotinate
• Methyl 5-(4-chlorophenyl)nicotite
• methyl 5-(4-chlorophenyl)pyridine-3-carboxylate
• Methyl5-(4-chlorophenyl)nicotinate
• DTXSID40602421
• BB 0223238
• SCHEMBL4592444
• AKOS004116375
• AQMWNRLTJWPFFL-UHFFFAOYSA-N
• 5-(4-Chloro-phenyl)-nicotinic acid methyl ester
• 893734-71-9
• MFCD06802185
• 5-(4-Chlorophenyl)nicotinic acid methyl ester
• J-522402
• DB-265469

• MDL： MFCD06802185
• Inchi： 1S/C13H10ClNO2/c1-17-13(16)11-6-10(7-15-8-11)9-2-4-12(14)5-3-9/h2-8H,1H3
• InChI Key： AQMWNRLTJWPFFL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=NC=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 247.0400063g/mol
• Monoisotopic Mass: 247.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 39.2Ų